1-(2,3-dimethoxybenzyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 1-[(2,3-dimethoxyphenyl)methyl]-4-(4-methoxyphenyl)piperazine
• InChI: InChI=1S/C20H26N2O3/c1-23-18-9-7-17(8-10-18)22-13-11-21(12-14-22)15-16-5-4-6-19(24-2)20(16)25-3/h4-10H,11-15H2,1-3H3
• InChI Key: IPJSAICAWOPPOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC3=C(C(=CC=C3)OC)OC
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

1-(2,3-dimethoxybenzyl)-4-(4-methoxyphenyl)piperazine, commonly known as DMMDA-2, is a psychoactive compound that belongs to the class of phenethylamines. This compound has gained significant attention in the scientific community due to its potential applications in the field of neuroscience. DMMDA-2 is a derivative of the phenethylamine 2C-H and has a similar chemical structure to other psychoactive compounds such as MDMA and MDA.

Mechanism of Action

The mechanism of action of DMMDA-2 involves the activation of the 5-HT2A receptor. This activation leads to an increase in the concentration of serotonin in the synaptic cleft, which in turn leads to the activation of downstream signaling pathways. The activation of these pathways is believed to be responsible for the psychoactive effects of DMMDA-2.
Biochemical and Physiological Effects:
DMMDA-2 has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which can lead to a range of psychoactive effects such as euphoria, increased sociability, and heightened perception. DMMDA-2 has also been found to have neuroprotective effects and has been shown to increase the production of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMMDA-2 in lab experiments is its high affinity for serotonin receptors. This makes it a useful tool for studying the role of serotonin in the regulation of mood, perception, and cognition. However, one of the limitations of using DMMDA-2 is its potential for abuse and its psychoactive effects. This can make it difficult to control for confounding variables in lab experiments.

Future Directions

There are several potential future directions for research on DMMDA-2. One area of interest is the potential therapeutic applications of this compound. It has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to determine the long-term effects of DMMDA-2 on the brain and its potential for abuse. Finally, there is a need for more research on the biochemical and physiological effects of DMMDA-2 and its potential interactions with other psychoactive compounds.

Synthesis Methods

The synthesis of DMMDA-2 involves the reaction of 2,3-dimethoxybenzaldehyde with 4-methoxyphenylpiperazine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using various chromatographic techniques to obtain pure DMMDA-2.

Scientific Research Applications

DMMDA-2 has been studied extensively for its potential applications in the field of neuroscience. It has been shown to have a high affinity for serotonin receptors and has been found to be a potent agonist of the 5-HT2A receptor. This receptor is known to play a crucial role in the regulation of mood, perception, and cognition.